Cas no 682352-76-7 (Methyl 3-(4-chlorophenyl)-5-formylisoxazole-4-carboxylate)

• Product Name: Methyl 3-(4-chlorophenyl)-5-formylisoxazole-4-carboxylate
• CAS No: 682352-76-7
• MF: C₁₂H₈ClNO₄
• MW: 265.649222373962
• CID: 969677
• PubChem ID: 45117066
• Update Time: 2025-05-22

Methyl 3-(4-chlorophenyl)-5-formylisoxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(4-chlorophenyl)-5-formylisoxazole-4-carboxylate
• 3-(4-chlorophenyl)-5-formyl-4-Isoxazolecarboxylic acid methyl ester
• 4-Isoxazolecarboxylicacid,3-(4-chlorophenyl)-5-formyl-,methylester(9CI)
• 3-(4-chloro-phenyl)-5-formyl-isoxazole-4-carboxylic acid methyl ester
• AK-68500
• ANW-63824
• CTK8B9991
• KB-256008
• FT-0728639
• 4-Isoxazolecarboxylic acid, 3-(4-chlorophenyl)-5-formyl-, methyl ester
• Methyl3-(4-chlorophenyl)-5-formylisoxazole-4-carboxylate
• 682352-76-7
• METHYL 3-(4-CHLOROPHENYL)-5-FORMYL-1,2-OXAZOLE-4-CARBOXYLATE
• DTXSID30668551

• MDL： MFCD20040493
• Inchi： 1S/C12H8ClNO4/c1-17-12(16)10-9(6-15)18-14-11(10)7-2-4-8(13)5-3-7/h2-6H,1H3
• InChI Key： XTRLJSQKRZYXBR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C(C(=O)OC)=C(C=O)ON=1

Computed Properties

• Exact Mass: 265.0141854g/mol
• Monoisotopic Mass: 265.0141854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 69.4Ų

Additional information on Methyl 3-(4-chlorophenyl)-5-formylisoxazole-4-carboxylate

Comprehensive Overview of Methyl 3-(4-chlorophenyl)-5-formylisoxazole-4-carboxylate (CAS No. 682352-76-7)

Methyl 3-(4-chlorophenyl)-5-formylisoxazole-4-carboxylate (CAS No. 682352-76-7) is a specialized organic compound widely recognized in pharmaceutical and agrochemical research. Its unique structural features, including the isoxazole ring and 4-chlorophenyl moiety, make it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and material science.

The compound's molecular formula and functional groups contribute to its versatility. The presence of a formyl group (-CHO) and a methyl ester (-COOCH3) allows for further derivatization, enabling the synthesis of more complex molecules. This characteristic aligns with current trends in green chemistry and sustainable synthesis, where efficient building blocks are highly sought after.

In recent years, the demand for heterocyclic compounds like Methyl 3-(4-chlorophenyl)-5-formylisoxazole-4-carboxylate has surged, driven by advancements in medicinal chemistry and crop protection. Its isoxazole core is particularly notable, as it mimics bioactive structures found in nature. This has led to its exploration in targeted drug delivery systems and bioconjugation techniques, addressing modern challenges in healthcare and biotechnology.

From an industrial perspective, the compound's synthetic scalability and stability under various conditions make it a practical choice for large-scale production. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure its purity and consistency, meeting the stringent requirements of regulatory bodies. This aligns with the growing emphasis on quality control and process optimization in chemical manufacturing.

The scientific community has also investigated the structure-activity relationship (SAR) of Methyl 3-(4-chlorophenyl)-5-formylisoxazole-4-carboxylate, revealing insights into its reactivity and potential applications. For instance, its electrophilic sites are amenable to nucleophilic attacks, facilitating the creation of diverse derivatives. Such studies are critical for high-throughput screening and fragment-based drug design, which are dominant themes in contemporary research.

Environmental considerations are another focal point. The compound's biodegradability and eco-toxicity profile have been evaluated to ensure compliance with REACH and other global regulations. This reflects the broader shift toward environmentally friendly chemicals and circular economy principles, which resonate with both regulators and consumers.

In summary, Methyl 3-(4-chlorophenyl)-5-formylisoxazole-4-carboxylate (CAS No. 682352-76-7) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications, combined with rigorous scientific validation, position it as a compound of significant interest across multiple disciplines. As research continues to uncover new possibilities, its role in advancing science and technology is expected to expand further.